Cas no 1610667-11-2 (N-Methyl-4-(1-methyl-1H-pyrazol-4-yl)aniline)

• Product Name: N-Methyl-4-(1-methyl-1H-pyrazol-4-yl)aniline
• CAS No: 1610667-11-2
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 5274881
• Update Time: 2025-06-13

N-Methyl-4-(1-methyl-1H-pyrazol-4-yl)aniline Chemical and Physical Properties

Names and Identifiers

• N-Methyl-4-(1-methyl-1H-pyrazol-4-yl)aniline

• Inchi： 1S/C11H13N3/c1-12-11-5-3-9(4-6-11)10-7-13-14(2)8-10/h3-8,12H,1-2H3
• InChI Key： KOUZNAFTSDSBPN-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C=N1)C1C=CC(=CC=1)NC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 1.8
• Topological Polar Surface Area: 29.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-Methyl-4-(1-methyl-1H-pyrazol-4-yl)aniline

Comprehensive Overview of N-Methyl-4-(1-methyl-1H-pyrazol-4-yl)aniline (CAS No. 1610667-11-2)

N-Methyl-4-(1-methyl-1H-pyrazol-4-yl)aniline, identified by its CAS number 1610667-11-2, is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This aromatic amine derivative features a pyrazole ring linked to an aniline core, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structure contributes to applications in drug discovery, particularly in kinase inhibitors and CNS-targeting agents, aligning with the growing demand for precision medicine.

The compound’s molecular formula and structural properties have been extensively studied to optimize its role in high-throughput screening. Researchers highlight its potential in modulating protein-protein interactions, a hot topic in cancer therapeutics and neurodegenerative disease research. With the rise of AI-driven drug design, N-Methyl-4-(1-methyl-1H-pyrazol-4-yl)aniline is frequently explored in virtual screening libraries, addressing queries like "small molecules for targeted therapy" or "pyrazole derivatives in medicinal chemistry."

From a synthetic chemistry perspective, the compound’s stability and solubility profile make it suitable for cross-coupling reactions, a technique trending in green chemistry discussions. Its low toxicity and high selectivity further align with the industry’s shift toward sustainable chemical processes. Notably, forums and publications often question "scalable synthesis routes for N-substituted anilines"—a niche where this compound excels.

In material science, CAS 1610667-11-2 is investigated for its electronic properties, particularly in organic semiconductors and OLED materials. As the demand for flexible electronics surges, its aromatic conjugation system offers insights into charge transport mechanisms. Searches like "aniline derivatives in optoelectronics" reflect this interdisciplinary interest.

Regulatory and safety data for N-Methyl-4-(1-methyl-1H-pyrazol-4-yl)aniline emphasize its compliance with REACH and FDA guidelines for research use. While not classified as hazardous, proper handling protocols are recommended, echoing the broader focus on lab safety standards in academic and industrial settings.

In summary, 1610667-11-2 represents a multifaceted compound bridging pharmaceutical innovation and advanced materials. Its relevance to drug development, sustainable synthesis, and emerging technologies ensures its prominence in scientific discourse, answering pressing questions in modern chemistry and biomedicine.